4-(2-Bromophenyl)-2,3-dihydro-1,3-thiazol-2-one

• IUPAC Name: 4-(2-bromophenyl)-3H-1,3-thiazol-2-one
• InChI: InChI=1S/C9H6BrNOS/c10-7-4-2-1-3-6(7)8-5-13-9(12)11-8/h1-5H,(H,11,12)
• InChI Key: FMQWFFQPHDOTDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CSC(=O)N2)Br
• Molecular Formula: C9H6BrNOS
• Molecular Weight: 256.12 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives were synthesized and their molecular structures were confirmed by physicochemical properties and spectroanalytical data. Another study reported the synthesis of 9,10-diboraanthracenes starting from 2-bromophenyl boronate esters.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, 4-Bromophenylacetic acid, a related compound, has been reported to undergo various reactions, including Fischer esterification and reaction with sodium tetraphenylborate.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, 4-Bromophenylacetic acid is a white solid with a honey-like odor and a melting point of 118 °C.

Scientific Research Applications

Synthesis and Biological Activity

4-(4-Bromophenyl)-2-[4-(arylhydrazono-3-methyl-5-(5-bromopyridin-2-yl)imino-4,5-dihydro pyrazol-1-yl]-1,3-thiazole derivatives, including 4-(2-Bromophenyl)-2,3-dihydro-1,3-thiazol-2-one, have been synthesized and evaluated for biological efficacy. The structural confirmation of these compounds was achieved through IR and NMR spectroscopy (Rodrigues & Bhalekar, 2015).

Angiotensin II Receptor Antagonists

Research aimed at finding potential antihypertensive and cardiotropic drugs led to the synthesis of new 4-aryl-N-(aryl)-3-(prop-2-en-1-yl)-2,3dihydro-1,3-thiazol-2-imines, including variants of this compound. These compounds showed high affinity in docking studies for the angiotensin II receptor, indicating their potential as inhibitors. Pharmacological studies confirmed the presence of an antihypertensive effect in these compounds (Drapak et al., 2019).

Crystal Structure Analysis

The compound 2-(4-Bromophenyl)-3-(4-methylphenyl)-1,3-thiazolidin-4-one, related to this compound, was synthesized and its crystal structure was analyzed. It crystallizes in the orthorhombic system and exhibits an intermolecular hydrogen bond of type C-H…Br, providing insights into the structural characteristics of similar compounds (Iyengar et al., 2005).

Mechanism of Action

Target of Action

Thiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer activities . The bromophenyl group might also contribute to the biological activity of the compound.

Biochemical Pathways

Thiazole derivatives are known to interfere with various biochemical pathways, depending on their specific targets .

Result of Action

Thiazole derivatives are known to exhibit a wide range of biological activities, which could result in various molecular and cellular effects .

Safety and Hazards

Safety data sheets for related compounds provide information on hazards. For instance, 4-Bromophenylacetic acid is classified as a skin irritant, eye irritant, and may cause respiratory irritation.

Future Directions

Future research could focus on the synthesis, characterization, and biological evaluation of “4-(2-Bromophenyl)-2,3-dihydro-1,3-thiazol-2-one” and its derivatives. The potential applications of these compounds in medicinal chemistry, polymer science, and optoelectronic materials could also be explored.